![molecular formula C12H17N3O B6531134 3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea CAS No. 1090491-50-1](/img/structure/B6531134.png)
3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea
Description
“3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” is a chemical compound. It contains a total of 41 bonds, including 20 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 urea (-thio) derivative, and 1 Pyridine .
Molecular Structure Analysis
The molecular structure of “3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” includes a cyclopentyl group, a pyridin-4-yl group, and a urea group. The molecule contains a five-membered cyclopentyl ring and a six-membered pyridine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” include the presence of multiple bonds, rotatable bonds, and aromatic bonds. It also contains a five-membered cyclopentyl ring and a six-membered pyridine ring .Scientific Research Applications
Biological Activity Research
The compound “3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” is being studied for its biological activity . It’s being used in research to understand its interaction with biological systems and potential therapeutic effects .
Medicinal Chemistry
This compound is being used in medicinal chemistry research . It’s being studied for its potential therapeutic properties and its ability to interact with various biological targets .
Drug Discovery
“3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” is being used in drug discovery research . Researchers are studying its properties to understand if it can be developed into a drug for treating various diseases .
Pharmacological Research
This compound is being used in pharmacological research . It’s being studied for its potential pharmacological properties and its ability to modulate various biological pathways .
Chemical Synthesis
“3-cyclopentyl-1-[(pyridin-4-yl)methyl]urea” is being used in chemical synthesis . It’s being used as a building block to synthesize more complex chemical compounds .
Analytical Chemistry
This compound is being used in analytical chemistry . It’s being used to develop and validate analytical methods for the detection and quantification of similar compounds .
properties
IUPAC Name |
1-cyclopentyl-3-(pyridin-4-ylmethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c16-12(15-11-3-1-2-4-11)14-9-10-5-7-13-8-6-10/h5-8,11H,1-4,9H2,(H2,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKMXOMYFAMJSDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NCC2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-3-(pyridin-4-ylmethyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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